Cas no 2138257-52-8 (1-{9-(benzyloxy)carbonyl-1-oxa-9-azaspiro5.5undecan-4-yl}-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-{9-(benzyloxy)carbonyl-1-oxa-9-azaspiro5.5undecan-4-yl}-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2138257-52-8
• MF: C₂₀H₂₄N₄O₅
• MW: 400.428364753723
• CID: 5610328
• PubChem ID: 165487670
• Update Time: 2025-05-21

1-{9-(benzyloxy)carbonyl-1-oxa-9-azaspiro5.5undecan-4-yl}-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{9-[(benzyloxy)carbonyl]-1-oxa-9-azaspiro[5.5]undecan-4-yl}-1H-1,2,3-triazole-4-carboxylic acid
• EN300-843600
• 2138257-52-8
• 1-{9-(benzyloxy)carbonyl-1-oxa-9-azaspiro5.5undecan-4-yl}-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C20H24N4O5/c25-18(26)17-13-24(22-21-17)16-6-11-29-20(12-16)7-9-23(10-8-20)19(27)28-14-15-4-2-1-3-5-15/h1-5,13,16H,6-12,14H2,(H,25,26)
• InChI Key： YCYCZPCVLZPZPF-UHFFFAOYSA-N
• SMILES： O1CCC(CC21CCN(C(=O)OCC1C=CC=CC=1)CC2)N1C=C(C(=O)O)N=N1

Computed Properties

• Exact Mass: 400.17466988g/mol
• Monoisotopic Mass: 400.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 107Ų

Additional information on 1-{9-(benzyloxy)carbonyl-1-oxa-9-azaspiro5.5undecan-4-yl}-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Analysis of 1-{9-(benzyloxy)carbonyl-1-oxa-9-azaspiro[5.5]undecan-4-yl}-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2138257-52-8)

In the realm of pharmaceutical chemistry and drug discovery, 1-{9-(benzyloxy)carbonyl-1-oxa-9-azaspiro[5.5]undecan-4-yl}-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 2138257-52-8) has emerged as a compound of significant interest. This molecule, characterized by its intricate spirocyclic structure and functional triazole moiety, is widely studied for its potential applications in medicinal chemistry. Researchers are particularly intrigued by its role as a building block for novel therapeutics, especially in the development of small-molecule inhibitors and bioconjugation strategies.

The compound's unique 1-oxa-9-azaspiro[5.5]undecane core provides a rigid scaffold that enhances binding affinity to biological targets. Coupled with the benzyloxycarbonyl (Cbz) protecting group, it offers synthetic versatility, making it a valuable intermediate in peptide synthesis and click chemistry applications. The presence of the 1,2,3-triazole-4-carboxylic acid group further expands its utility, enabling facile derivatization for structure-activity relationship (SAR) studies.

Recent trends in drug discovery highlight the growing demand for spirocyclic compounds due to their three-dimensional complexity and improved pharmacokinetic properties. 1-{9-(benzyloxy)carbonyl-1-oxa-9-azaspiro[5.5]undecan-4-yl}-1H-1,2,3-triazole-4-carboxylic acid aligns with this trend, as its spiro-fused ring system mimics natural product architectures, often associated with enhanced bioavailability and target selectivity. This has sparked interest in its use for central nervous system (CNS) drug development, where molecular rigidity is crucial for blood-brain barrier penetration.

From a synthetic perspective, the compound's click chemistry compatibility is a major advantage. The 1,2,3-triazole ring, formed via copper-catalyzed azide-alkyne cycloaddition (CuAAC), serves as a stable linkage in bioconjugation and drug delivery systems. This feature is particularly relevant in the era of antibody-drug conjugates (ADCs) and PROTACs, where modular assembly of functional units is paramount. The carboxylic acid group further allows for amide bond formation, enabling seamless integration into larger molecular frameworks.

In the context of green chemistry and sustainable synthesis, researchers are exploring eco-friendly routes to access 1-{9-(benzyloxy)carbonyl-1-oxa-9-azaspiro[5.5]undecan-4-yl}-1H-1,2,3-triazole-4-carboxylic acid. Recent advancements in catalytic methods and flow chemistry have reduced reliance on hazardous reagents, addressing the pharmaceutical industry's push toward environmentally benign processes. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

The compound's potential extends beyond traditional small-molecule drugs. Its structural features make it a candidate for metal-organic frameworks (MOFs) and supramolecular chemistry applications, where precise control over molecular interactions is essential. Additionally, its fluorescence properties (derived from the triazole moiety) are being investigated for bioimaging and diagnostic purposes, bridging the gap between therapeutics and diagnostics (theranostics).

As the scientific community continues to explore 1-{9-(benzyloxy)carbonyl-1-oxa-9-azaspiro[5.5]undecan-4-yl}-1H-1,2,3-triazole-4-carboxylic acid, its role in addressing unmet medical needs becomes increasingly apparent. Whether as a pharmacophore in kinase inhibitors, a linker in biologics, or a probe in chemical biology, this compound exemplifies the convergence of synthetic elegance and biological relevance. Future research will likely focus on optimizing its ADME properties and expanding its applicability across diverse therapeutic areas.